4-butanamido-N-{2-[(3,4-difluorophenyl)formamido]ethyl}benzamide

• IUPAC Name: N-[2-[[4-(butanoylamino)benzoyl]amino]ethyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C20H21F2N3O3/c1-2-3-18(26)25-15-7-4-13(5-8-15)19(27)23-10-11-24-20(28)14-6-9-16(21)17(22)12-14/h4-9,12H,2-3,10-11H2,1H3,(H,23,27)(H,24,28)(H,25,26)
• InChI Key: LRJKDYWVZQEUFM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C20H21F2N3O3
• Molecular Weight: 389.4 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its key structural features.

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and stability. It also includes understanding the compound’s reactivity.

Mechanism of Action

The mechanism of action of 4-butanamido-N-{2-[(3,4-difluorophenyl)formamido]ethyl}benzamide is not yet fully understood. However, it is believed that the molecule binds to specific receptors in the body, which then triggers a cascade of biochemical and physiological effects. It is thought that this compound binds to the active site of enzymes, which then results in inhibition of enzyme activity. Additionally, it is believed that this compound binds to specific proteins and other molecules in the body, which then leads to changes in the structure and function of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of experiments. It has been shown to have a variety of effects on the body, including inhibition of enzyme activity, modulation of protein-protein interactions, and inhibition of receptor-ligand interactions. Additionally, this compound has been shown to have an anti-inflammatory effect, as well as a potential anti-cancer effect.

Advantages and Limitations for Lab Experiments

4-butanamido-N-{2-[(3,4-difluorophenyl)formamido]ethyl}benzamide has several advantages for laboratory experiments. It is easy to synthesize in the laboratory, and it has a high yield. Additionally, it has a wide range of applications in scientific research, making it a useful molecule for a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. It is relatively expensive, and it is not very stable in solution, which can limit its use in some experiments.

Future Directions

There are a variety of potential future directions for the use of 4-butanamido-N-{2-[(3,4-difluorophenyl)formamido]ethyl}benzamide in scientific research. For example, it could be used in the development of new drugs and therapies, as well as in the study of enzyme inhibition and protein-protein interactions. Additionally, it could be used in the study of receptor-ligand interactions and the study of the biochemical and physiological effects of drugs. Finally, this compound could be used in the synthesis of a variety of compounds, such as peptides, nucleotides, and other small molecules.

Synthesis Methods

4-butanamido-N-{2-[(3,4-difluorophenyl)formamido]ethyl}benzamide can be synthesized in the laboratory using a variety of methods. The most common method involves the reaction of this compound with sodium hydroxide in an aqueous solution. This reaction produces this compound in a high yield. Other methods of synthesis include the use of a Grignard reaction and the reaction of this compound with a base such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

4-butanamido-N-{2-[(3,4-difluorophenyl)formamido]ethyl}benzamide is a versatile molecule that has a wide range of applications in scientific research. It has been used in a variety of experiments, ranging from biochemical and physiological studies to drug development and pharmacological research. It has also been used in the study of enzyme inhibition, protein-protein interactions, and the study of receptor-ligand interactions. Additionally, this compound has been used for the synthesis of a variety of compounds, such as peptides, nucleotides, and other small molecules.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes understanding safe handling and disposal procedures.